Cas no 2172024-23-4 ({1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172024-23-4
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5604193
• PubChem ID: 165722263
• Update Time: 2025-05-20

{1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1597155
• {[1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172024-23-4
• {1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C11H20N4O/c1-3-15-11(9-4-6-16-7-5-9)10(8-12-2)13-14-15/h9,12H,3-8H2,1-2H3
• InChI Key： TVOMYDIMLKFACS-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(CNC)N=NN2CC)CC1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52Ų

Additional information on {1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Compound CAS No 2172024-23-4: A Comprehensive Overview

The compound with CAS number 2172024-23-4, commonly referred to as {1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a triazole ring system and an oxane moiety. The triazole ring is a heterocyclic aromatic compound with three nitrogen atoms, while the oxane group introduces an oxygen atom into the structure, adding complexity and functionality to the molecule.

Recent studies have highlighted the potential of {1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in various applications. One of the most promising areas is its use in drug discovery. The triazole ring is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in medicinal chemistry. Researchers have explored the compound's ability to inhibit specific enzymes and receptors, potentially leading to new therapeutic agents for conditions such as cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The presence of the oxane group enhances the molecule's solubility and stability, making it suitable for use in polymer synthesis and advanced materials development. Scientists have reported that incorporating {1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol} into polymer networks can improve their mechanical properties and thermal resistance.

Recent advancements in synthetic chemistry have made it possible to produce this compound with greater efficiency and precision. The synthesis typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and purities, ensuring that the compound is readily available for further studies.

The structural versatility of {1-methylamino(oxanonylmethyl)triazole} has also led to its exploration in catalysis. The nitrogen atoms in the triazole ring can act as Lewis bases or acids, enabling the compound to function as a catalyst in various organic reactions. This property has been leveraged in asymmetric synthesis and enantioselective catalysis, opening new avenues for green chemistry.

Furthermore, computational studies have provided valuable insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation due to the triazole ring, which influences its reactivity and selectivity in chemical reactions. These findings have been instrumental in guiding experimental work and improving our understanding of the compound's behavior at the molecular level.

In conclusion, {1-Ethyl(oxanonylmethyl)triazole methylamine} is a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and uses for this compound, its importance in both academic research and industrial applications is expected to grow significantly.